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Compound of Interest

Compound Name:
Ethyl 2-bromo-6-

methoxynicotinate

Cat. No.: B7979873

Get Quote

Executive Summary & Chemical Identity[1][2]
Ethyl 2-bromo-6-methoxynicotinate is a highly functionalized pyridine scaffold widely utilized

in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and Mcl-1

antagonists.[1][2][3] Its value lies in its orthogonal reactivity: a bromine atom at position C2

(primed for cross-coupling), an ester at C3 (electrophilic center), and a methoxy group at C6

(electron-donating modulator).[1]
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Parameter Specification

IUPAC Name Ethyl 2-bromo-6-methoxypyridine-3-carboxylate

CAS Registry Number 1805151-37-4

Molecular Formula

C

H

BrNO

Molecular Weight (Average) 260.09 g/mol

Monoisotopic Mass

258.9844 Da (

Br) / 260.9824 Da (

Br)

SMILES CCOC(=O)C1=C(Br)N=C(OC)C=C1

Physicochemical Characterization
Understanding the molecular weight and physical properties is critical for stoichiometry

calculations and analytical method development (LC-MS).[1][2][3]

Molecular Weight & Isotopic Distribution
Unlike simple organic molecules, the presence of Bromine (

Br and

Br in ~1:1 ratio) creates a distinct mass spectral signature.

Calculation:

9 × C (12.011) = 108.099[1]

10 × H (1.008) = 10.080[1]

1 × N (14.007) = 14.007[1]
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3 × O (15.999) = 47.997[1]

1 × Br (79.904) = 79.904[1]

Total Average MW:260.087 g/mol [1][2][3]

Mass Spectrometry Profile: In ESI+ MS, you will observe a 1:1 doublet at m/z 260 and 262

[M+H]

.[1] This "twin peak" signature is the primary validation marker for the presence of the
bromine moiety.[1]

Predicted Properties (ADME Relevance)
Property Value Significance

cLogP ~2.5 - 2.8

Moderate lipophilicity; suitable

for organic extraction

(EtOAc/DCM).[1][2]

TPSA ~55 Å²
Good membrane permeability

potential.[1]

H-Bond Acceptors 4
N(pyridine), O(ester carbonyl),

O(ester ether), O(methoxy).[1]

H-Bond Donors 0

Aprotic; requires no

derivatization for GC-MS.[1][2]

[3]

Synthetic Pathways & Preparation[1][2]
The synthesis of Ethyl 2-bromo-6-methoxynicotinate generally proceeds via two primary

routes. The choice depends on the availability of the carboxylic acid precursor versus the di-

halo pyridine.[1][2][3]

Route A: Esterification (Standard Protocol)
The most reliable route involves the acid-catalyzed esterification of 2-bromo-6-methoxynicotinic

acid.[1][2][3]
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Precursor: 2-bromo-6-methoxynicotinic acid (CAS 1009735-25-4).[1][2][3]

Reagents: Ethanol (solvent/reactant), H

SO

(cat.) or Thionyl Chloride (SOCl

).[1]

Mechanism: Fisher Esterification or Acyl Chloride intermediate.[1]

Route B: Regioselective Substitution (Advanced)
Starting from Ethyl 2,6-dibromonicotinate, a nucleophilic aromatic substitution (S

Ar) with sodium methoxide can be performed.[1]

Selectivity Challenge: The C6 position is generally more electrophilic than C2 due to the

para-relationship with the electron-withdrawing ester group (C3).[1] However, careful

temperature control is required to prevent bis-substitution.[1]

Synthesis Workflow Diagram
The following diagram illustrates the logical flow for synthesis and purification.
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Precursor Selection

Route A: Acid Precursor
(2-bromo-6-methoxynicotinic acid)

Route B: Di-bromo Precursor
(Ethyl 2,6-dibromonicotinate)

Activation: SOCl2 or H2SO4
Solvent: EtOH

Esterification

SnAr: NaOMe (1.0 eq)
Temp: 0°C -> RT

Regioselective SnAr

Crude Reaction Mixture

Workup: Neutralize & Extract (EtOAc)

Purification: Flash Column
(Hexane/EtOAc)

Target: Ethyl 2-bromo-6-methoxynicotinate
(>98% Purity)

Click to download full resolution via product page

Caption: Figure 1. Convergent synthetic pathways for Ethyl 2-bromo-6-methoxynicotinate
highlighting precursor selection.

Analytical Validation Protocol
To ensure the integrity of the molecular weight and structure, the following analytical controls

are recommended.
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Proton NMR ( H NMR)[1][5]
Solvent: CDClngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-

star-inserted">

[1][3]

Key Signals:

1.3-1.4 ppm (t, 3H): Methyl of ethyl ester.[1]

ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-

inserted">

3.9-4.0 ppm (s, 3H): Methoxy group (-OCH

).[1][3]

4.3-4.4 ppm (q, 2H): Methylene of ethyl ester.[1]

~6.6 ppm (d, 1H): H5 proton (Ar-H).[1]

~8.1 ppm (d, 1H): H4 proton (Ar-H).[1] Note: H4 is deshielded by the adjacent ester.[1]

Quality Control Decision Tree
Before releasing the compound for biological assays, follow this logic:

LC-MS Purity
>95%?

MS Pattern
260/262 doublet?

Yes RE-PURIFY
No

NMR Integral
Ethyl:Methoxy 5:3?

Yes

No (Check Br loss)

RELEASE
For Assay

Yes

No

Click to download full resolution via product page
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Caption: Figure 2. QC workflow ensuring correct stoichiometry and isotopic pattern validation.

Applications in Drug Discovery
Ethyl 2-bromo-6-methoxynicotinate is a versatile "linchpin" scaffold.[1][2][3] Its molecular

weight (260.[1][4]09) is low enough to allow significant elaboration while remaining within

Lipinski's Rule of 5 (MW < 500) for final drug candidates.[1]

Key Transformations
Suzuki-Miyaura Coupling (C2 Position): The C2-Bromine is highly reactive toward boronic

acids.[1][2][3] This is the primary vector for extending the carbon skeleton.[1]

Reagents: Aryl-B(OH)

, Pd(dppf)Cl

, K

CO

.[1]

Saponification (C3 Position): Hydrolysis of the ethyl ester yields the free carboxylic acid,

enabling amide coupling.[1]

Reagents: LiOH, THF/H

O.[1]

S

Ar Displacement (C6 Position): Under harsh conditions, the methoxy group can be displaced
by amines, though this is less common than C2 coupling.[1]

Therapeutic Relevance[1][2][3]
Kinase Inhibitors: The pyridine core mimics the adenine ring of ATP, making this scaffold

useful for Type I/II kinase inhibitors.[1]
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Mcl-1/Bcl-2 Inhibitors: Used as a core linker to position hydrophobic groups into the P2/P3

pockets of anti-apoptotic proteins [1].[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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